JWH 302
JWH 302
JWH 302 is a cannabimimetic indole that shows 5-fold selectivity for the central cannabinoid (CB1) receptor with a Ki value of 17 nM compared to the peripheral cannabinoid (CB2) receptor (Ki = 89 nM). JWH 302 stimulates GTPγS binding of CB1 and CB2 receptors with EC50 values of 29.3 and 24.4 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
864445-45-4
VCID:
VC21181910
InChI:
InChI=1S/C22H25NO2/c1-3-4-7-13-23-16-20(19-11-5-6-12-21(19)23)22(24)15-17-9-8-10-18(14-17)25-2/h5-6,8-12,14,16H,3-4,7,13,15H2,1-2H3
SMILES:
CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC(=CC=C3)OC
Molecular Formula:
C22H25NO2
Molecular Weight:
335.4 g/mol
JWH 302
CAS No.: 864445-45-4
Cat. No.: VC21181910
Molecular Formula: C22H25NO2
Molecular Weight: 335.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | JWH 302 is a cannabimimetic indole that shows 5-fold selectivity for the central cannabinoid (CB1) receptor with a Ki value of 17 nM compared to the peripheral cannabinoid (CB2) receptor (Ki = 89 nM). JWH 302 stimulates GTPγS binding of CB1 and CB2 receptors with EC50 values of 29.3 and 24.4 nM, respectively. |
|---|---|
| CAS No. | 864445-45-4 |
| Molecular Formula | C22H25NO2 |
| Molecular Weight | 335.4 g/mol |
| IUPAC Name | 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone |
| Standard InChI | InChI=1S/C22H25NO2/c1-3-4-7-13-23-16-20(19-11-5-6-12-21(19)23)22(24)15-17-9-8-10-18(14-17)25-2/h5-6,8-12,14,16H,3-4,7,13,15H2,1-2H3 |
| Standard InChI Key | XZVYWLVYUAQEIM-UHFFFAOYSA-N |
| SMILES | CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC(=CC=C3)OC |
| Canonical SMILES | CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC(=CC=C3)OC |
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